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Compound of Interest

Compound Name: Sodium neodecanoate

Cat. No.: B1630035 Get Quote

An In-depth Technical Guide to Sodium
Neodecanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium neodecanoate, a versatile

chemical compound. It covers its fundamental properties, alternative names, synthesis

protocols, and key applications, with a focus on data relevant to scientific and research

applications.

Synonyms and Alternative Names
Sodium neodecanoate is known by a variety of names in literature and commerce.

Understanding these synonyms is crucial for comprehensive literature searches and material

sourcing.

Neodecanoic acid, sodium salt[1][2]

Sodium 7,7-dimethyloctanoate[2]

Neodecanoic acid, sodium salt (1:1)[1]

Sodium Ten-Cem
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EINECS 250-692-5[1]

CAS 31548-27-3[1]

Hexanoic acid, 3,3,5,5-tetramethyl-, sodium salt (1:1)

Octanoic acid, 7,7-dimethyl-, sodium salt (1:1)

Chemical and Physical Properties
The properties of sodium neodecanoate are summarized in the tables below. It is the sodium

salt of neodecanoic acid, which is a complex mixture of isomeric branched-chain carboxylic

acids with ten carbon atoms.

Table 2.1: Chemical Identifiers
Identifier Value Source

CAS Number 31548-27-3 [1]

Molecular Formula C₁₀H₁₉NaO₂ [1]

Molecular Weight 194.25 g/mol [1]

IUPAC Name sodium 7,7-dimethyloctanoate [2]

SMILES
CC(C)(C)CCCCCC(=O)[O-].

[Na+]
[2]

InChI Key
CASCCINXYVTVRI-

UHFFFAOYSA-M
[2]

Table 2.2: Physical and Chemical Properties
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Property Value Source

Appearance White solid/powder

Solubility Soluble in water

Boiling Point 265.6 °C at 760 mmHg

Flash Point 121.3 °C

Vapor Pressure 0.00263 mmHg at 25°C

Key Applications
Sodium neodecanoate and its derivatives are utilized in various industrial and chemical

processes due to their surfactant and catalytic properties.

Catalysis: It serves as a key component in catalyst systems for producing high-performance

synthetic rubbers, such as butadiene rubber. In these applications, it can enhance catalytic

efficiency and improve the quality of the final polymer.

Corrosion Inhibition: Metal neodecanoates can form a protective passive film on metal

surfaces, which acts as a barrier to corrosive agents. This mechanism involves adsorption

onto the surface and inhibition of the electrochemical reactions that cause corrosion.

Additives: It is used as a desiccant or additive in paints, coatings, and inks.

Chemical Intermediate: It is a precursor for synthesizing other metal neodecanoates (e.g.,

zinc, cobalt, manganese neodecanoates), which have specialized applications, such as

promoters for unsaturated polyester resins.

Experimental Protocols
Detailed experimental methodologies are critical for replicating and building upon existing

research. Below are representative protocols.

Standard Laboratory Synthesis of Sodium
Neodecanoate
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This protocol outlines the straightforward neutralization reaction to produce sodium
neodecanoate.

Principle: Neodecanoic acid is neutralized with a stoichiometric amount of sodium hydroxide in

an aqueous or alcoholic solution to yield the sodium salt.

Materials:

Neodecanoic acid (C₁₀H₂₀O₂)

Sodium hydroxide (NaOH)

Deionized water or Ethanol

Reaction vessel (e.g., round-bottom flask)

Magnetic stirrer and stir bar

pH indicator or pH meter

Procedure:

In the reaction vessel, dissolve a known quantity of neodecanoic acid in a suitable solvent

like ethanol.

Prepare a stoichiometric solution of sodium hydroxide in deionized water.

While stirring the neodecanoic acid solution, slowly add the sodium hydroxide solution.

Monitor the pH of the reaction mixture. The reaction is complete when a neutral pH (~7.0) is

achieved.

The solvent can be removed from the resulting solution by rotary evaporation to yield the

solid sodium neodecanoate product.

The final product can be dried in an oven to remove residual moisture.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1630035?utm_src=pdf-body
https://www.benchchem.com/product/b1630035?utm_src=pdf-body
https://www.benchchem.com/product/b1630035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Synthesis of Zinc Neodecanoate (as a
representative metal neodecanoate)
This protocol, adapted from the synthesis of a related metal carboxylate, demonstrates a

common procedure for creating metal neodecanoate catalysts or inhibitors from precursor

materials.

Principle: Zinc oxide is reacted with neodecanoic acid at elevated temperatures in a high-

boiling point solvent to produce zinc neodecanoate. Water is generated as a byproduct and

removed.

Materials:

Zinc oxide (ZnO) powder

Neodecanoic acid

High-boiling point solvent (e.g., toluene or xylene)

Three-neck round-bottom flask

Condenser (e.g., Dean-Stark apparatus for azeotropic removal of water)

Heating mantle with magnetic stirrer

Thermometer

Filtration apparatus

Rotary evaporator and drying oven

Procedure:

Set up the three-neck round-bottom flask with a condenser, thermometer, and magnetic

stirrer.

Add zinc oxide and neodecanoic acid to the flask, typically in a 1:2 molar ratio.
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Add a sufficient amount of toluene or xylene to facilitate mixing and efficient heat transfer.

Heat the mixture to 100-150 °C with vigorous stirring.

Maintain this temperature for several hours. The water produced as a byproduct will be

removed via azeotropic distillation with the solvent.

Monitor the reaction progress by observing the cessation of water collection.

Once the reaction is complete, allow the mixture to cool to room temperature.

Filter the solution to remove any unreacted zinc oxide.

Remove the solvent from the filtrate using a rotary evaporator to yield the crude zinc

neodecanoate product.

Dry the final product in an oven at 80-100 °C to remove any remaining solvent.

Visualized Mechanisms and Workflows
The following diagrams, generated using the DOT language, illustrate key processes involving

metal neodecanoates.

Corrosion Inhibition Mechanism
Metal neodecanoates inhibit corrosion by forming a protective barrier on the metal surface

through a multi-step process.
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Caption: Corrosion inhibition mechanism of a metal neodecanoate.

Workflow for Use as a Polymerization Co-Catalyst
This diagram illustrates a simplified workflow for the use of a metal neodecanoate as a co-

catalyst in the synthesis of a polymer like polybutadiene.
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Caption: Logical workflow for metal neodecanoate in catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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